Silane, trimethyl(pentafluorophenoxy)-

• Molecular Formula: C9H9F5OSi
• Molecular Weight: 256.24 g/mol
• IUPAC Name: trimethyl-(2,3,4,5,6-pentafluorophenoxy)silane
• InChI: InChI=1S/C9H9F5OSi/c1-16(2,3)15-9-7(13)5(11)4(10)6(12)8(9)14/h1-3H3
• InChI Key: FYCOZPGUWKTYNJ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OC1=C(C(=C(C(=C1F)F)F)F)F

Description

Silane, trimethyl(pentafluorophenoxy)- is a useful research compound. Its molecular formula is C9H9F5OSi and its molecular weight is 256.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a manner similar to Example 1, 2.5 mol of boiling trimethylchlorosilane was placed without solvent in a 2-liter reactor which contained, instead of the packed column, a reflux condenser (nitrogen gas flooded, with hydrogen chloride exhaust), and about 2 mol (370 g) of pentafluorophenol (m.p. 39° C.) in molten form was fed into it over a period of 30 minutes. The reactor temperature then rose to about 124° C. As boiling continued the temperature rose to about 160° C. in 90 minutes. Then a distillation was performed at about 300 mbar and 118° C. The yield of trimethylpentafluorophenoxysilane was virtually quantitative.

Synthesis routes and methods II

Procedure details

n-Butyllithium (9.75 mL, 22.39 mmol, 2.5 M in hexane) was added dropwise, at 0° C., to a 200 mL hexane solution of C6F5OH (4.08 g, 22.17 mmol). After the addition of n-butyllithium was complete, the reaction mixture was allowed to warm to room temperature. Chlorotrimethylsilane (2.65 g, 24.39 mmol) was added to the reaction at −40° C. After slowly warming to room temperature, the reaction was refluxed for 19 hours. Isolation of the crude product was achieved by ether extraction. The organic was washed with ammonium chloride, water, brine, and dried over sodium sulfate. Solvent was removed in vacuo to yield 4.0 g of crude product. The resulting liquid was purified by vacuum distillation to give 3.4 g (60%) of a colorless liquid. 1H NMR (C6D6): δ 0.081 (br. s).